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Compound of Interest |

Compound Name: TAS05567
CAS No.: 1429038-15-2
Cat. No.: B611156
. J

Executive Summary: Immediate Action Required

TAS05567 (CAS: 1429038-15-2) is a potent, selective Spleen Tyrosine Kinase (Syk) inhibitor.
[1] While currently investigational, its high biological activity necessitates that it be handled as a
High Potency Active Pharmaceutical Ingredient (HPAPI).[1]

The Golden Rule of TAS05567 Disposal:

Never dispose of TAS05567 down the drain. All waste—solid or liquid, trace or bulk—must be
segregated for high-temperature incineration to ensure complete destruction of the

pharmacophore.[1]

Scientific Context & Hazard Identification

To ensure safety, one must understand the mechanism of the hazard.[1] TAS05567 is not an
inert chemical, it is designed to modulate the immune system.

Mechanism of Action (The "Why")
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TAS05567 inhibits Syk, a cytoplasmic tyrosine kinase critical for signaling through the B-cell

receptor (BCR) and Fc receptors.[1][2]

 Biological Impact: Inhibition suppresses downstream signaling pathways (PI3K/Akt, MAPK),

leading to reduced B-cell proliferation and cytokine production.

o Safety Implication: Because it actively alters cellular signaling at nanomolar concentrations

(IC50 ~27 nM), accidental environmental release or exposure can have significant off-target

effects on aquatic life or personnel.[1] It must be treated as a Bioactive Hazardous

Substance.

Phyqir‘al & Chemical Pmlnprfipq Tahle

Property Specification Operational Relevance
) ) ) High risk of aerosolization
Appearance Solid Powder (White/Off-white) ] o
during weighing.[1]
DMSO penetrates skin rapidly,
Solubility Soluble in DMSO (>10 mg/mL)  carrying the inhibitor into the
bloodstream.[1]
Long half-life means it persists
Stability Stable at -20°C (Solid) in waste containers if not
destroyed.[1]
o o Incompatible with strong
Reactivity Oxidizers

oxidizing agents.[1]

Step-by-Step Disposal Protocols
A. Solid Waste Disposal

Applies to: Contaminated gloves, pipette tips, weighing boats, and dry powder spills.[1]

e Segregation: Do not mix with general lab trash (municipal waste).

» Containment: Place all solid waste into a yellow biohazard/chemo waste bag or a rigid

container labeled "Hazardous Chemical Waste - Incineration Only."
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o Sharps: Contaminated needles or glass must go into a rigid Red Sharps Container labeled
with the compound name.

» Final Step: Seal the bag/container and transfer it to your facility's hazardous waste
accumulation area.

B. Liquid Waste Disposal

Applies to: Mother liquors, unused stock solutions (DMSO), and cell culture media (>1 uM).[1]
» Solvent Compatibility: TAS05567 is often dissolved in DMSO.[1]

o Note: Ensure your waste container is compatible with DMSO (HDPE is recommended,;
avoid PS).[1]

e Segregation:

o High Concentration (>1 mM): Pour into a dedicated "Bioactive/Cytotoxic Liquid Waste"
carboy.[1]

o Low Concentration (Media/Buffers): Do not bleach.[1] Bleach may not degrade the kinase
inhibitor core.[1] Collect in "Aqueous Hazardous Waste" for off-site incineration.[1]

e Labeling: The tag must explicitly list:
o Constituents: "DMSO (99%), TAS05567 (<1%)"[1]

o Hazard Checkbox: Toxic, Irritant.[1][3]

C. Spill Management Protocol (Self-Validating)

If a spill occurs, follow this logic to ensure safety:
¢ [solate: Mark the area.[1]
o PPE Up: Double nitrile gloves, lab coat, safety goggles.

e Absorb (Liquid): Use a chem-sorbent pad.[1] Validation: If the pad does not dissolve (DMSO
resistance), proceed.[1]
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o Capture (Solid): Wet a paper towel with water (to prevent dust) and wipe.[1]
e Clean: Wash surface with 10% soap solution, then water.[1]

o Dispose: All cleanup materials go to Incineration Waste.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for TAS05567 waste streams.
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TAS05567 Waste Generated
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Use HDPE Container
(Avoid Polystyrene)

All Concentrations
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(High Heat Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating TAS05567 waste streams to ensure regulatory
compliance and safety.[1]

Regulatory Compliance (RCRA/EPA Context)
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While TAS05567 does not yet have a specific "P-list" or "U-list" code under the US EPA
Resource Conservation and Recovery Act (RCRA), it falls under the "Generator Knowledge"
clause.[1]

 Classification: Non-specific Hazardous Waste.[1]

o Generator Responsibility: As the generator, you are liable for determining that the waste is
toxic due to its bioactive nature.[1]

o Best Practice: Assign it the internal code for "Cytotoxic/Antineoplastic Waste" (often
managed similarly to chemotherapy drugs) to ensure it is incinerated rather than landfilled.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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